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Compound of Interest

Compound Name:
(R)-N-Ethyl Amphetamine-d5

Hydrochloride

Cat. No.: B15294339

Get Quote

An In-depth Technical Guide to (R)-N-Ethyl Amphetamine-d5 Hydrochloride: Principles and

Applications

Abstract
This technical guide provides a comprehensive overview of (R)-N-Ethyl Amphetamine-d5
Hydrochloride (d5-Ethylamphetamine), a critical analytical tool for researchers, forensic

toxicologists, and drug development professionals. The document elucidates the fundamental

properties of this stable isotope-labeled internal standard and details its application in robust

quantitative methodologies. Emphasis is placed on the scientific rationale behind its use,

particularly in isotope dilution mass spectrometry, to ensure the highest standards of accuracy

and precision in complex biological matrices. Detailed, field-proven protocols for sample

preparation, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) are provided, alongside insights into data

interpretation and safe handling.

Core Properties and Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15294339#bc-rfq
https://www.benchchem.com/product/b15294339/docs?utm_src=pdf-body#r-n-ethyl-amphetamine-d5-hydrochloride-basic-properties
https://www.benchchem.com/product/b15294339/docs?utm_src=pdf-body#r-n-ethyl-amphetamine-d5-hydrochloride-basic-properties
https://www.benchchem.com/product/b15294339/docs?utm_src=pdf-body#r-n-ethyl-amphetamine-d5-hydrochloride-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-N-Ethyl Amphetamine-d5 Hydrochloride is the deuterated analog of (R)-N-Ethyl

Amphetamine HCl. The five deuterium atoms on the ethyl group create a distinct mass shift,

making it an ideal internal standard for mass spectrometry-based quantification of

ethylamphetamine.[1][2] Its chemical behavior is virtually identical to the unlabeled analyte,

ensuring it accurately reflects the analyte's behavior through extraction, chromatography, and

ionization.[3]

Table 1: Physicochemical Properties

Property Value Source(s)

Chemical Name

(R)-N-(Ethyl-d5)-α-

methylbenzeneethanamine

Hydrochloride

[2]

Synonyms
(-)-N-(Ethyl-d5)-α-

methylphenethylamine HCl
[2]

CAS Number 1346617-48-8 [1]

Molecular Formula C₁₁H₁₂D₅N • HCl Derived

Molecular Weight 204.75 g/mol Calculated

Analyte Formula C₁₁H₁₇N • HCl [4]

Analyte MW 199.72 g/mol [2][4]

Purity Typically ≥98% [2][4]

Supplied Form
Crystalline solid or solution

(e.g., in Methanol)
[4][5]

Storage Temperature -20°C [2][4]

The Principle of Isotope Dilution Mass Spectrometry
The core utility of d5-Ethylamphetamine lies in the principle of isotope dilution, a gold-standard

quantification technique.[3] A known quantity of the deuterated internal standard (IS) is added

("spiked") into a sample at the very beginning of the analytical workflow.[6]
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Causality Behind the Method: The IS and the native analyte are chemically and physically

homologous. Therefore, any loss or variation encountered during sample preparation (e.g.,

incomplete extraction recovery, evaporation) or instrumental analysis (e.g., ionization

suppression in the MS source) will affect both the analyte and the IS to the same degree.[3]

The mass spectrometer can differentiate between the light (analyte) and heavy (IS) versions of

the molecule due to the mass difference. By measuring the ratio of the analyte's signal to the

IS's signal, a highly accurate and precise quantification can be achieved, as this ratio remains

constant regardless of volumetric losses or matrix effects.[6]

Analytical Methodologies and Protocols
The following protocols are designed to be robust and reproducible for the quantification of

ethylamphetamine in biological matrices using d5-Ethylamphetamine as an internal standard.

Workflow Overview
The general workflow involves sample preparation to isolate the analyte from the matrix,

followed by instrumental analysis.
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Sample Preparation

Instrumental Analysis

1. Sample Aliquot
(e.g., 1 mL Urine/Plasma)

2. Fortification
Spike with known amount of

(R)-N-Ethyl Amphetamine-d5 HCl

3. Solid-Phase Extraction (SPE)
(Mixed-Mode Cation Exchange)

4. Elution

5. Evaporation & Reconstitution

6. LC-MS/MS or GC-MS Injection

7. Data Acquisition
(MRM / SIM Mode)

8. Quantification
(Analyte/IS Ratio vs. Cal Curve)

General analytical workflow for ethylamphetamine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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